Cas no 40808-24-0 (4,5-Dimethylthiophene-2-carboxylic acid)

• Product Name: 4,5-Dimethylthiophene-2-carboxylic acid
• CAS No: 40808-24-0
• Molecular Formula: C₇H₈O₂S
• Molecular Weight: 156.20222
• MDL: MFCD00512748
• CID: 89445
• PubChem ID: 2769634

4,5-Dimethylthiophene-2-carboxylic acid Properties

Names and Identifiers

• 4,5-Dimethylthiophene-2-carboxylic acid
• 2,3-Dimethylthiophene-5-carboxylic acid
• 4,5-Dimethyl-thiophene-2-carboxylic acid
• 4,5-Dimethyl-2-thiophenecarboxylic acid
• AKOS000122762
• SCHEMBL835069
• ChemDiv2_002976
• MFCD00512748
• DTXSID20377807
• SMR000031371
• FS-1781
• BDBM50467715
• FT-0639672
• W-200359
• HMS1377H06
• MLS000095823
• EN300-11978
• 40808-24-0
• A825300
• CHEMBL1452423
• RZCDKLUMNAKVFB-UHFFFAOYSA-N
• Z104492212
• BB 0220659
• AI-942/25034428
• HMS2451P20
• AM803864
• W10228
• GEO-01229
• DB-049662
• 2-Thiophenecarboxylic acid, 4,5-dimethyl-
• STK298747
• ALBB-017969

• MDL： MFCD00512748
• InChIKey： RZCDKLUMNAKVFB-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8O2S/c1-4-3-6(7(8)9)10-5(4)2/h3H,1-2H3,(H,8,9)
• SMILES： CC1=C(C)SC(=C1)C(=O)O

Computed Properties

• Exact Mass: 156.02500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.025
• Heavy Atom Count: 10
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• LogP: 2.06310
• PSA: 65.54000
• Boiling Point: 290.6±35.0 ºC (760 Torr),
• Melting Point: 210-212 ºC
• Flash Point: 129.5±25.9 ºC,
• Solubility: Very slightly soluble (0.94 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.259±0.06 g/cm3 (20 ºC 760 Torr),

4,5-Dimethylthiophene-2-carboxylic acid Security Information

• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R36
• Dangerous goods sign：
• Risk Phrases： 36
• HazardClass：IRRITANT

4,5-Dimethylthiophene-2-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%